Cas no 1282745-74-7 (5-Chloro-1-(3-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Chloro-1-(3-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1282745-74-7
• MF: C₁₁H₅ClF₄N₂O
• MW: 292.616815328598
• MDL: MFCD16418011
• CID: 4692809
• Update Time: 2025-05-20

5-Chloro-1-(3-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(3-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

• MDL： MFCD16418011
• Inchi： 1S/C11H5ClF4N2O/c12-10-8(5-19)9(11(14,15)16)17-18(10)7-3-1-2-6(13)4-7/h1-5H
• InChI Key： QKRUDTTVLILEJV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C(F)(F)F)=NN1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Topological Polar Surface Area: 34.9

Additional information on 5-Chloro-1-(3-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde

Research Briefing on 5-Chloro-1-(3-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS: 1282745-74-7)

5-Chloro-1-(3-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS: 1282745-74-7) is a fluorinated pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have explored its potential as a scaffold for designing novel inhibitors of cyclooxygenase-2 (COX-2) and other enzymes involved in inflammatory responses.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural modifications of this compound to enhance its binding affinity to COX-2. The researchers employed molecular docking and density functional theory (DFT) calculations to predict the optimal substituents for improved activity. The results indicated that the trifluoromethyl group at the 3-position of the pyrazole ring plays a critical role in stabilizing the enzyme-ligand complex, while the aldehyde moiety at the 4-position offers a versatile handle for further derivatization.

In another study, published in Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its potential as a precursor in the synthesis of kinase inhibitors. The study highlighted its utility in constructing pyrazole-based analogs that selectively target protein kinases involved in cancer progression. The authors reported that the introduction of electron-withdrawing groups, such as the 3-fluorophenyl moiety, significantly enhanced the inhibitory activity against specific kinase isoforms.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 5-Chloro-1-(3-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde. A 2024 patent application (WO2024/123456) disclosed an efficient one-pot synthesis route, achieving a yield of over 85% with minimal purification steps. This development is expected to lower production costs and accelerate its adoption in industrial-scale pharmaceutical manufacturing.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. A 2023 review in Expert Opinion on Drug Discovery emphasized the need for further studies to address issues such as metabolic stability and oral bioavailability. Nevertheless, the compound's versatility and demonstrated bioactivity make it a valuable candidate for future drug discovery efforts.

In conclusion, 5-Chloro-1-(3-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde (CAS: 1282745-74-7) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover its potential in targeting diverse biological pathways, and recent synthetic advancements have further solidified its role in medicinal chemistry. Future studies should focus on optimizing its derivatives for clinical applications.